9-Hexylphenanthrene
Description
9-Hexylphenanthrene is a derivative of phenanthrene, which is a polycyclic aromatic hydrocarbon . Phenanthrene is the second most abundant polycyclic aromatic hydrocarbon in coal tar and can be used for large-scale preparation of its derivatives .
Synthesis Analysis
The synthesis of phenanthrene derivatives like 9-Hexylphenanthrene involves regioselective functionalization, which is challenging due to the lack of strategies, especially on C1–C8 sites . An efficient and versatile way to synthesize polymerizable 9-phenanthrenols-containing monomers involves aromaticity-driven ring expansion reactions between highly antiaromatic borafluorene and azides .Molecular Structure Analysis
The molecular structure of phenanthrene derivatives is influenced by the position and nature of the substituent. For instance, 9-Ethynylphenanthrene has an empirical formula of C16H10 and a molecular weight of 202.25 .Chemical Reactions Analysis
The chemical reactions of phenanthrene derivatives involve regioselective functionalization . For instance, the phenanthrene bromide product mixture obtained from bromination of 9-bromophenanthrene was converted to chromatographically separable methoxy products with CuI catalyzed methoxylation reaction .Future Directions
Future research on phenanthrene and its derivatives is likely to focus on overcoming the challenges associated with their regioselective functionalization . Additionally, the development of structure–function relationships between material properties and biological performance is an important area of study .
properties
IUPAC Name |
9-hexylphenanthrene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22/c1-2-3-4-5-10-16-15-17-11-6-7-12-18(17)20-14-9-8-13-19(16)20/h6-9,11-15H,2-5,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSFSQIAXZCVLMC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=CC2=CC=CC=C2C3=CC=CC=C31 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00396410 |
Source
|
| Record name | 9-hexylphenanthrene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00396410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-Hexylphenanthrene | |
CAS RN |
23921-09-7 |
Source
|
| Record name | 9-hexylphenanthrene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00396410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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